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For researchers, scientists, and professionals in drug development, the selection of high-

performance materials is critical for the reliability and accuracy of analytical instrumentation and

processing equipment. C175 beryllium copper alloys, specifically C17500 and C17510, are

often employed in applications demanding a combination of high strength, and superior thermal

and electrical conductivity. This guide provides a comparative analysis of these two alloys,

supported by their material properties, and outlines a comprehensive protocol for validating

these properties through finite element analysis (FEA) simulation.

Comparative Material Properties of C17500 and
C17510
C17500 and C17510 are beryllium copper alloys that offer a similar performance profile, with

the primary distinction being the alloying element used in conjunction with beryllium: C17500

utilizes cobalt, while C17510 uses nickel.[1] This substitution was driven by the desire for a

more cost-effective alloying agent in C17510.[1][2] Both alloys are recognized as RWMA Class

3 materials, signifying their high strength and good conductivity.[3] The choice between the two

often depends on specific application requirements and cost considerations. Below is a

summary of their key material properties.
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Property C17500 C17510 Unit

Chemical Composition

Beryllium (Be) 0.2% – 0.6% 0.2% – 0.6% %

Cobalt (Co) 2.4% – 2.7% - %

Nickel (Ni) - 1.4% – 2.2% %

Copper (Cu) Balance Balance %

Mechanical Properties

Tensile Strength 690 – 1030 690 – 1030 MPa

Yield Strength 410 – 690 410 – 690 MPa

Elongation 10% – 25% 10% – 25% %

Hardness (Rockwell

B)
90 – 100 92 – 102 HRB

Thermal Properties

Thermal Conductivity 105 – 125 105 – 125 W/m·K

Melting Point (Solidus) ~1029 ~1029 °C

Melting Point

(Liquidus)
~1068 ~1068 °C

Electrical Properties

Electrical Conductivity 45% – 60% 45% – 60% % IACS

Note: The properties listed are typical values and can vary depending on the temper and

processing of the material.

Experimental Protocol for Validation of C175
Material Properties
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To ensure the accuracy of simulation results, it is imperative to validate the material model with

experimental data. The following protocol outlines the key steps for characterizing and

validating the properties of C175 alloys for use in FEA.

1. Sample Preparation and Characterization:

Material Sourcing: Procure certified C17500 and C17510 samples in the desired form (e.g.,

rod, plate) and temper (e.g., solution treated, age hardened).

Chemical Analysis: Perform elemental analysis using techniques such as X-ray fluorescence

(XRF) or inductively coupled plasma mass spectrometry (ICP-MS) to verify the alloy

composition against ASTM standards (e.g., ASTM B870).[4][5][6]

Microstructural Analysis: Prepare metallographic samples and examine the microstructure

using optical microscopy and scanning electron microscopy (SEM) to characterize grain size,

phase distribution, and identify any defects.

2. Mechanical Property Testing:

Tensile Testing: Conduct uniaxial tensile tests according to ASTM E8/E8M standards to

determine key mechanical properties, including Young's modulus, yield strength, ultimate

tensile strength, and elongation.

Hardness Testing: Perform Rockwell hardness tests (B scale) as specified in ASTM E18 to

measure the material's resistance to indentation.

Fatigue Testing: If the application involves cyclic loading, conduct fatigue tests to determine

the fatigue strength of the material.

3. Thermal and Electrical Property Measurement:

Thermal Conductivity: Measure the thermal conductivity of the material using a guarded hot

plate or laser flash apparatus in accordance with ASTM E1225.

Electrical Conductivity: Determine the electrical conductivity as a percentage of the

International Annealed Copper Standard (% IACS) using a four-point probe or eddy current

method, following ASTM B193.
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4. Finite Element Model Development:

Geometry and Meshing: Create a digital model of the test specimen with accurate

dimensions and generate a high-quality finite element mesh.

Material Model Definition: Input the experimentally determined material properties (e.g.,

Young's modulus, Poisson's ratio, stress-strain curve) into the FEA software's material

library.

Boundary Conditions and Loading: Apply boundary conditions and loads to the model that

accurately replicate the experimental test setup.

5. Simulation and Validation:

Simulation Execution: Run the FEA simulation to predict the material's response under the

defined test conditions.

Data Comparison: Compare the simulation results (e.g., stress-strain curves, deformation,

failure points) with the experimental data.

Model Refinement: If discrepancies exist, refine the material model, mesh, or boundary

conditions until the simulation results correlate closely with the experimental findings.

Visualizing the Validation Workflow
The following diagrams illustrate the logical flow of the material property validation process.
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Experimental and Simulation Workflow for C175 Validation

This diagram illustrates the parallel experimental and simulation workflows, culminating in the

comparison and validation of the material model.
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Decision Pathway for Material Validation and Selection

This diagram shows the logical progression from material property inputs through the validation

and simulation process to inform design and material selection decisions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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